Cas no 2229119-29-1 (4-methoxy-4-methyl-2-methylidenepentanoic acid)

• Product Name: 4-methoxy-4-methyl-2-methylidenepentanoic acid
• CAS No: 2229119-29-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6117545
• PubChem ID: 165837587
• Update Time: 2025-08-05

4-methoxy-4-methyl-2-methylidenepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-methyl-2-methylidenepentanoic acid
• 2229119-29-1
• EN300-1805008

• Inchi： 1S/C8H14O3/c1-6(7(9)10)5-8(2,3)11-4/h1,5H2,2-4H3,(H,9,10)
• InChI Key： OKWLDFNMLRXSFV-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(=C)C(=O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-methoxy-4-methyl-2-methylidenepentanoic acid

4-Methoxy-4-Methyl-2-Methylidenepentanoic Acid: A Comprehensive Overview

The compound 4-methoxy-4-methyl-2-methylidenepentanoic acid, with the CAS number 2229119-29-1, is a unique organic compound that has garnered attention in various scientific domains. This compound is characterized by its distinctive structure, which includes a pentanoic acid backbone with substituents at the 4th and 5th positions. The presence of a methoxy group (-OCH3) and a methyl group (-CH3) at the 4th position, along with a methylidene group (=CH-) at the 2nd position, imparts unique chemical properties to this molecule.

Recent studies have highlighted the potential of 4-methoxy-4-methyl-2-methylidenepentanoic acid in the field of drug discovery. Its structural features make it a promising candidate for developing bioactive compounds with potential applications in pharmacology. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which could pave the way for novel therapeutic interventions.

The synthesis of 4-methoxy-4-methyl-2-methylidenepentanoic acid involves a series of carefully designed chemical reactions. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This approach has been validated through multiple experiments, demonstrating its reproducibility and scalability.

In terms of physical properties, 4-methoxy-4-methyl-2-methylidenepentanoic acid exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 4-methoxy-4-methyl-2-methylidenepentanoic acid has been extensively studied. In vitro assays have shown that it possesses moderate antioxidant properties, which could be attributed to its methoxy group. Additionally, preliminary toxicity studies indicate that this compound has low cytotoxicity against human cell lines, suggesting its potential for safe use in biomedical applications.

One of the most exciting developments involving 4-methoxy-4-methyl-2-methylidenepentanoic acid is its role in green chemistry. Researchers have explored its use as a building block for synthesizing biodegradable polymers, which could replace traditional plastics and contribute to environmental sustainability. This application aligns with the growing global emphasis on reducing plastic waste and promoting eco-friendly materials.

In conclusion, 4-methoxy-4-methyl-2-methylidenepentanoic acid, with its CAS number 2229119-29-1, represents a versatile compound with diverse applications across multiple scientific disciplines. From drug discovery to green chemistry, this molecule continues to be a subject of intense research interest. As advancements in synthetic methodologies and analytical techniques unfold, the potential of this compound is expected to expand further, offering new opportunities for innovation and discovery.